![molecular formula C13H10N4O2S B2641505 N-(benzo[d]thiazol-2-yl)-6-methoxypyridazine-3-carboxamide CAS No. 1251565-32-8](/img/structure/B2641505.png)
N-(benzo[d]thiazol-2-yl)-6-methoxypyridazine-3-carboxamide
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Overview
Description
Benzo[d]thiazol-2-yl is a common moiety in medicinal chemistry due to its wide range of biological activities . Pyridazine is a heterocyclic compound with two nitrogen atoms in the ring. It’s often used as a building block in pharmaceuticals .
Synthesis Analysis
The synthesis of similar compounds often involves coupling reactions, where the two components (in this case, the benzo[d]thiazol-2-yl and the pyridazine) are joined together . The specifics of the synthesis would depend on the exact substituents and conditions.Molecular Structure Analysis
The molecular structure of similar compounds is often analyzed using techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry . These techniques can provide information about the compound’s geometry, connectivity of atoms, and molecular weight .Chemical Reactions Analysis
The chemical reactivity of a compound like this would depend on its functional groups. For example, the amide group (-CONH2) is often involved in hydrogen bonding, while the aromatic rings can participate in π-π stacking interactions .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound can be influenced by its functional groups and molecular structure. For example, the presence of aromatic rings and the amide group could affect its solubility, melting point, and stability .Scientific Research Applications
Corrosion Inhibition
Benzothiazole derivatives have been synthesized and studied for their effectiveness as corrosion inhibitors for carbon steel in acidic solutions. These compounds, including variations of benzothiazole, have shown promising results in protecting against steel corrosion through both physical and chemical adsorption mechanisms. The effectiveness of these inhibitors was assessed using techniques such as electrochemical impedance spectroscopy and potentiodynamic polarization, highlighting their potential in corrosion science and applications in industrial metal preservation (Hu et al., 2016).
Antimicrobial Activity
Another significant area of application for benzothiazole derivatives is in developing antimicrobial agents. These compounds have been evaluated for their potential anti-tubercular activity against Mycobacterium tuberculosis, demonstrating low cytotoxicity and effective inhibition of bacterial growth. Such studies are critical for identifying new chemotypes for treating tuberculosis and other bacterial infections (Pancholia et al., 2016).
Synthesis of Novel Compounds
Benzothiazole derivatives serve as key intermediates in synthesizing a wide range of novel compounds with potential applications in drug development and materials science. For instance, novel synthesis methods have been developed for creating benzothiazoles and thiazolopyridines through TEMPO-catalyzed electrochemical C–H thiolation. This approach offers a metal- and reagent-free pathway to access a variety of benzothiazoles and thiazolopyridines, which are prevalent in pharmaceuticals and organic materials, thereby underscoring the versatility of benzothiazole derivatives in organic synthesis (Qian et al., 2017).
Antipsychotic Agents
In medicinal chemistry, benzothiazole derivatives have been explored for their potential as antipsychotic agents. By modifying the benzothiazole structure, researchers have synthesized compounds evaluated for their binding to dopamine and serotonin receptors. Such studies are fundamental in the search for new treatments for psychiatric disorders, demonstrating the role of benzothiazole derivatives in developing therapeutic agents (Norman et al., 1996).
Mechanism of Action
Target of Action
Benzothiazole derivatives have been found to exhibit potent anti-tubercular activity .
Mode of Action
Pharmacokinetics
It is noted that benzothiazole derivatives have shown favourable pharmacokinetic profiles .
Result of Action
tuberculosis , suggesting that they may have bactericidal activity.
Action Environment
It is known that the efficacy of benzothiazole derivatives can be influenced by various factors, including the presence of other compounds, the ph of the environment, and the temperature .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
Benzothiazole derivatives have been associated with diverse biological activities such as antifungal, antiprotozoal, antimicrobial, anticancer, anticonvulsant, antihypertensive, antidiabetic, and anti-inflammatory activities
Cellular Effects
Benzothiazole derivatives have shown variable activity against different bacterial strains
Properties
IUPAC Name |
N-(1,3-benzothiazol-2-yl)-6-methoxypyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N4O2S/c1-19-11-7-6-9(16-17-11)12(18)15-13-14-8-4-2-3-5-10(8)20-13/h2-7H,1H3,(H,14,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXIQHGVGJYCKAZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NN=C(C=C1)C(=O)NC2=NC3=CC=CC=C3S2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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